Cas no 1341968-84-0 (3-bromo-1-(4-bromo-3-methylphenyl)piperidin-2-one)

• Product Name: 3-bromo-1-(4-bromo-3-methylphenyl)piperidin-2-one
• CAS No: 1341968-84-0
• MF: C₁₂H₁₃Br₂NO
• MW: 347.045721769333
• CID: 4590188
• PubChem ID: 64236615
• Update Time: 2025-06-11

3-bromo-1-(4-bromo-3-methylphenyl)piperidin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-bromo-1-(4-bromo-3-methylphenyl)piperidin-2-one

• Inchi： 1S/C12H13Br2NO/c1-8-7-9(4-5-10(8)13)15-6-2-3-11(14)12(15)16/h4-5,7,11H,2-3,6H2,1H3
• InChI Key： LQMSWAGYZLICPN-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(Br)C(C)=C2)CCCC(Br)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 3-bromo-1-(4-bromo-3-methylphenyl)piperidin-2-one

Introduction to 3-bromo-1-(4-bromo-3-methylphenyl)piperidin-2-one (CAS No. 1341968-84-0) and Its Emerging Applications in Chemical Biology

The compound 3-bromo-1-(4-bromo-3-methylphenyl)piperidin-2-one (CAS No. 1341968-84-0) represents a fascinating molecule in the realm of chemical biology, characterized by its unique structural framework and versatile reactivity. This piperidine derivative, featuring brominated aromatic substituents, has garnered significant attention due to its potential applications in drug discovery and molecular pharmacology. The presence of both bromine atoms and a methyl group on the phenyl ring enhances its interaction with biological targets, making it a valuable scaffold for medicinal chemists.

Recent advancements in the field of medicinal chemistry have highlighted the importance of piperidine-based scaffolds in the design of small-molecule inhibitors and modulators. The structural motif of 3-bromo-1-(4-bromo-3-methylphenyl)piperidin-2-one aligns well with this trend, offering a platform for further derivatization and optimization. The bromine atoms at the 1-position and 4-position of the phenyl ring provide excellent handles for cross-coupling reactions, enabling the construction of more complex molecular architectures. This feature is particularly useful in Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely employed in drug development.

In addition to its synthetic utility, 3-bromo-1-(4-bromo-3-methylphenyl)piperidin-2-one has shown promise in modulating various biological pathways. Studies have demonstrated its potential as an intermediate in the synthesis of kinase inhibitors, which play a crucial role in cancer therapy. The piperidine ring is known to enhance binding affinity to protein targets, making it an ideal candidate for developing selective inhibitors. Furthermore, the bromine substituents facilitate post-synthetic modifications, allowing for fine-tuning of pharmacokinetic properties.

One of the most compelling aspects of this compound is its role in addressing unmet medical needs. Researchers have leveraged its structural features to develop novel therapeutics targeting neurological disorders. The ability to fine-tune electronic and steric properties through strategic substitutions has led to the discovery of compounds with improved efficacy and reduced side effects. For instance, derivatives of 3-bromo-1-(4-bromo-3-methylphenyl)piperidin-2-one have been investigated for their potential as GABA receptor modulators, offering new avenues for treating epilepsy and anxiety-related conditions.

The synthesis of 3-bromo-1-(4-bromo-3-methylphenyl)piperidin-2-one involves multi-step organic transformations that highlight its synthetic versatility. Key steps include bromination reactions at specific positions on the phenyl ring, followed by nucleophilic substitution with piperidine derivatives. These reactions are typically conducted under controlled conditions to ensure high yield and purity. The use of palladium catalysts in cross-coupling reactions has further streamlined the synthesis process, making it more efficient and scalable.

From a computational chemistry perspective, 3-bromo-1-(4-bromo-3-methylphenyl)piperidin-2-one has been subjected to extensive molecular modeling studies to elucidate its binding interactions with biological targets. These studies have provided valuable insights into how structural modifications can influence binding affinity and selectivity. For example, computational analyses have revealed that subtle changes in the phenyl ring can significantly alter binding modes to protein receptors, guiding the design of next-generation inhibitors.

The growing interest in this compound has also spurred innovation in synthetic methodologies. Researchers have explored novel catalytic systems that enhance reaction efficiency while minimizing waste generation. Green chemistry principles have been integrated into synthetic routes for 3-bromo-1-(4-bromo-3-methylphenyl)piperidin-2-one, emphasizing sustainable practices such as solvent recovery and catalytic recycling. These advancements not only improve process economics but also align with global efforts to promote environmental responsibility.

In conclusion, 3-bromo-1-(4-bromo-3-methylphenyl)piperidin-2-one (CAS No. 1341968-84-0) stands as a testament to the power of structural diversity in drug discovery. Its unique combination of functional groups makes it a versatile intermediate for developing novel therapeutics across multiple therapeutic areas. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in medicinal chemistry innovation.